Cas no 692732-83-5 (3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea)

3-(2H-1,3-Benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea is a synthetic thiourea derivative characterized by its unique benzodioxole and dimethoxyphenyl structural motifs. This compound exhibits potential utility in medicinal chemistry and biochemical research due to its ability to act as a versatile intermediate or ligand in the development of enzyme inhibitors or receptor modulators. The presence of electron-donating methoxy groups and the electron-withdrawing cyano moiety enhances its reactivity and binding affinity in molecular interactions. Its stability under standard conditions and well-defined synthetic pathway make it a reliable candidate for further derivatization and structure-activity relationship studies. The compound's distinct structural features may also contribute to applications in agrochemical or material science research.

3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea structure

692732-83-5 structure

Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea

CAS No:692732-83-5

MF:

MW:

CID:4657179

Update Time:2025-10-29

3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea

3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00903703-1g	3-(2H-1,3-Benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	7T-0218-1MG	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	7T-0218-5MG	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	7T-0218-10MG	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	7T-0218-0.5G	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	7T-0218-1G	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	7T-0218-5G	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	7T-0218-10G	N-(1,3-benzodioxol-5-yl)-N’-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	10g	£5775.00	2023-09-07
A2B Chem LLC	AI84756-1mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84756-5mg	3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea	692732-83-5	>90%	5mg	$214.00	2024-04-19

3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea

Recent Advances in the Study of 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea (CAS: 692732-83-5)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea (CAS: 692732-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiourea derivative, characterized by its unique benzodioxole and dimethoxyphenyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound to enhance its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the cyano and methoxy groups could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's role in cancer therapy. Preliminary results from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea exhibits promising cytotoxic activity against certain cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analysis.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been explored. A recent pharmacokinetic study (2024) reported that the compound demonstrates favorable absorption and distribution profiles in rodent models, with a half-life conducive to once-daily dosing. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions in humans.

Despite these promising findings, challenges remain in the development of this compound as a viable drug candidate. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into preclinical trials.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyano-4,5-dimethoxyphenyl)thiourea represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Continued research into its mechanism of action and pharmacokinetic properties will be crucial for translating these findings into clinical applications. The compound's unique chemical structure and biological activity underscore its potential as a valuable tool in drug discovery and development.